Cas no 88940-59-4 (5-Hexyn-1-ol, 6-(2-thienyl)-)

• Product Name: 5-Hexyn-1-ol, 6-(2-thienyl)-
• CAS No: 88940-59-4
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 619127
• PubChem ID: 71320778
• Update Time: 2025-04-19

5-Hexyn-1-ol, 6-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-1-ol, 6-(2-thienyl)-
• 6-thiophen-2-ylhex-5-yn-1-ol
• 88940-59-4
• DTXSID40750658
• 6-(THIOPHEN-2-YL)HEX-5-YN-1-OL

• Inchi： 1S/C10H12OS/c11-8-4-2-1-3-6-10-7-5-9-12-10/h5,7,9,11H,1-2,4,8H2
• InChI Key： SCOGTOQCTLHQIN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CCCCCO

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų